molecular formula C8H16O2S B1617347 Hexyl mercaptoacetate CAS No. 20292-01-7

Hexyl mercaptoacetate

Cat. No. B1617347
CAS RN: 20292-01-7
M. Wt: 176.28 g/mol
InChI Key: HTTYRACTMYJREK-UHFFFAOYSA-N
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Description

Hexyl mercaptoacetate, also known as Hexyl 2-mercaptoacetate or Hexyl sulfanylacetate , is an organic compound with the molecular formula C8H16O2S . It has an average mass of 176.276 Da and a monoisotopic mass of 176.087097 Da .


Synthesis Analysis

While specific synthesis methods for Hexyl mercaptoacetate were not found in the search results, a related study discusses the synthesis and characterization of metal-mercaptoacetate hybrids . These hybrids were prepared by a simple acid-base titration method and were used to assess their catalytic activity for ring-opening polymerization .


Molecular Structure Analysis

Hexyl mercaptoacetate has a molecular structure represented by the formula C8H16O2S . It has 2 hydrogen bond acceptors, 0 hydrogen bond donors, and 7 freely rotating bonds .


Physical And Chemical Properties Analysis

Hexyl mercaptoacetate has a density of 1.0±0.1 g/cm3, a boiling point of 239.7±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . It has an enthalpy of vaporization of 47.7±3.0 kJ/mol and a flash point of 115.1±7.8 °C . Its refractive index is 1.460, and it has a molar refractivity of 48.8±0.3 cm3 .

Scientific Research Applications

Nanoparticle Synthesis and Stabilization

Hexyl mercaptoacetate plays a crucial role in the synthesis and stabilization of nanoparticles. It acts as a capping agent that binds to the surface of nanoparticles, preventing aggregation and providing stability in various solvents . This application is particularly important in the development of luminescent nanoparticles for imaging and sensing technologies.

Advanced Polymer Materials

In polymer chemistry, Hexyl mercaptoacetate is utilized in thiol-ene reactions, which are a subset of “click” chemistry. This reaction is employed to create advanced polymer materials with precise properties, such as enhanced durability or specific functionalities . These materials have a wide range of applications, including coatings, adhesives, and biomedical devices.

Agriculture: Molecular Markers

While not directly used in agriculture, Hexyl mercaptoacetate-related compounds are significant in the development of molecular markers. These markers assist in identifying specific genetic sequences, which can be crucial for crop improvement programs, helping to develop high-yielding and disease-resistant varieties .

Environmental Applications

Hexyl mercaptoacetate is involved in environmental applications, particularly in the context of its release and impact on the environment. Its use in industrial settings requires careful management to prevent potential environmental contamination .

Medicine and Health

In the medical field, mercaptoacetate salts, which are related to Hexyl mercaptoacetate, are assessed for their health implications. They are examined for their toxicity and potential therapeutic applications, although specific uses of Hexyl mercaptoacetate in medicine are not well-documented .

Industrial Manufacturing

Hexyl mercaptoacetate finds its use in industrial manufacturing as an intermediate in the synthesis of other chemicals. It is also used as a processing aid in the production of various chemical products .

Mechanism of Action

While the specific mechanism of action for Hexyl mercaptoacetate was not found, a study on mercaptoacetate, a related compound, suggests that it acts as an antagonist of GPR40, a membrane receptor for long- and medium-chain fatty acids .

Safety and Hazards

While specific safety and hazard information for Hexyl mercaptoacetate was not found, a safety data sheet for Ethyl 2-mercaptoacetate, a related compound, suggests that it is flammable and toxic if swallowed . It can cause skin and eye irritation, and precautions should be taken to avoid breathing in mist/vapors/spray and to prevent contact with skin and eyes .

properties

IUPAC Name

hexyl 2-sulfanylacetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H16O2S/c1-2-3-4-5-6-10-8(9)7-11/h11H,2-7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTTYRACTMYJREK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCOC(=O)CS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4066591
Record name Hexyl mercaptoacetate
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

20292-01-7
Record name Hexyl 2-mercaptoacetate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20292-01-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Acetic acid, 2-mercapto-, hexyl ester
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020292017
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetic acid, 2-mercapto-, hexyl ester
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Record name Hexyl mercaptoacetate
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Hexyl mercaptoacetate
Source European Chemicals Agency (ECHA)
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Synthesis routes and methods I

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Synthesis routes and methods II

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Thioglycolic acid obtained from Evans Chemetics, Inc. (75 ml, 1.0785 mole) was added dropwise to hexanol obtained from Continental Oil Company (135.6 ml, 1.0785 mole) with 12% Dowex cation exchange resin 50W×12 50/100 (12% cross-linking, 13.2 g) as a catalyst. The solution was stirred and a nitrogen atmosphere maintained. The mixture was thereafter heated, and the byproduct, water, was distilled over as an azeotrope with hexanol at 95° C. and collected. A 10 ml excess of hexanol was added to the reaction mixture to replace that lost in the azeotrope. After 2.5 hours, an 89% yield was obtained. A vacuum of 60 mm Hg was then applied to further the reaction without increasing the temperature. After an additional hour, a 95.9% yield of hexyl thioglycolate was obtained.
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95.9%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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